Cas no 2221812-22-0 (2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane
• CAS No: 2221812-22-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD31619358
• CID: 5073978
• Update Time: 2026-03-01

2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane

• MDL： MFCD31619358
• Inchi： 1S/C9H8BrClO2/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： VNHYLOZHVPHTQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane

Introduction to 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane (CAS No. 2221812-22-0)

2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane, with the CAS number 2221812-22-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct structural features, which include a 1,3-dioxolane ring and a substituted aromatic moiety. The presence of bromine and chlorine atoms in the aromatic ring imparts specific chemical properties that make it an intriguing candidate for various applications.

The molecular formula of 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane is C₉H₈BrClO₂, and its molecular weight is approximately 255.51 g/mol. The compound's structure can be visualized as a six-membered dioxolane ring attached to a substituted benzene ring. The bromine and chlorine substituents on the benzene ring play a crucial role in determining the compound's reactivity and potential biological activity.

In recent years, the study of 1,3-dioxolanes has gained momentum due to their potential applications in drug discovery and development. These cyclic ethers are known for their stability and ability to form complexes with various metal ions, which can be leveraged in the design of novel pharmaceuticals. The presence of the bromine and chlorine atoms in 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane further enhances its potential as a building block for the synthesis of more complex molecules with targeted biological activities.

The synthesis of 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane typically involves multi-step reactions, including the formation of the dioxolane ring and the introduction of the bromine and chlorine substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of its physical properties, 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane is a white crystalline solid with a melting point ranging from 75°C to 78°C. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential tools for characterizing its structure and purity.

The biological activity of 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane

Beyond antimicrobial applications, 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane

In addition to its medicinal applications, 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane

The environmental impact of compounds like 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane

In conclusion, 2-(4-Bromo-2-chlorophenyl)-1,3-dioxolane (CAS No. 2221812-22-0)